5,7-Bis(aminomethyl)diindolopyridine

• CAS No.: 154725-67-4
• Molecular Formula: C19H17N5
• Molecular Weight: 315.4 g/mol
• IUPAC Name: [14-(aminomethyl)-10,12,14-triazapentacyclo[11.7.0.03,11.04,9.015,20]icosa-1,3(11),4,6,8,12,15,17,19-nonaen-10-yl]methanamine
• InChI: InChI=1S/C19H17N5/c20-10-23-16-7-3-1-5-12(16)14-9-15-13-6-2-4-8-17(13)24(11-21)19(15)22-18(14)23/h1-9H,10-11,20-21H2
• InChI Key: PLYVEOIKPYJIEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC4=C(N=C3N2CN)N(C5=CC=CC=C54)CN

Description

5,7-Bis(aminomethyl)diindolopyridine is a heterocyclic compound featuring a diindolopyridine backbone with aminomethyl substituents at the 5- and 7-positions. The diindolopyridine core likely contributes to unique electronic and steric properties, making it a candidate for applications in macrocyclic chemistry or coordination polymers. Challenges in synthesizing analogs with bulky substituents (e.g., dimethylamino groups) highlight the sensitivity of such systems to steric hindrance .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,7-Bis(aminomethyl)diindolopyridine typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction often starts with the formation of the diindolopyridine core, followed by the introduction of aminomethyl groups through nucleophilic substitution reactions. The reaction conditions usually involve the use of strong bases and solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to facilitate the nucleophilic attack.

Industrial Production Methods

Industrial production of 5,7-Bis(aminomethyl)diindolopyridine may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often employing continuous flow reactors and advanced purification techniques such as chromatography and crystallization. The use of catalysts and automated systems ensures consistent quality and efficiency in production.

Chemical Reactions Analysis

Types of Reactions

5,7-Bis(aminomethyl)diindolopyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the aminomethyl groups can be replaced with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenated solvents like chloroform or dichloromethane, with bases like sodium hydroxide or potassium carbonate.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield diindolopyridine derivatives with carbonyl groups, while reduction can produce fully saturated compounds.

Scientific Research Applications

5,7-Bis(aminomethyl)diindolopyridine has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with various biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of advanced materials, such as polymers and nanomaterials, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 5,7-Bis(aminomethyl)diindolopyridine involves its interaction with specific molecular targets. The aminomethyl groups allow the compound to form hydrogen bonds and other interactions with proteins and nucleic acids, influencing their function. The pathways involved may include inhibition of enzymatic activity or modulation of signal transduction pathways, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Backbone Variations

2.1.1 Aliphatic Bis(aminomethyl) Compounds Aliphatic diamines like 1,3-pentanediamine (DAMP) and hexamethylenediamine (HMDA) are structurally simpler but lack aromaticity. These compounds are widely used in polyamide and epoxy resin synthesis due to their flexibility and reactivity. However, they exhibit lower thermal stability compared to aromatic or heteroaromatic bis(aminomethyl) derivatives .

2.1.2 Cycloaliphatic Bis(aminomethyl) Compounds Examples include 1,3-bis(aminomethyl)cyclohexane and isophorone diamine (IPDA). These compounds combine rigidity with moderate solubility, making them valuable in coatings and adhesives. The cyclohexane backbone enhances resistance to oxidation compared to aliphatic analogs but reduces conjugation effects seen in diindolopyridine systems .

2.1.3 Heteroaromatic Bis(aminomethyl) Compounds

• 2,5-Bis(aminomethyl)furan: This furan-based derivative offers a planar, electron-rich structure, enabling applications in bio-based polymers. Its reactivity in condensation reactions is higher than aliphatic analogs but lower than diindolopyridines due to reduced aromatic stabilization .
• The 5,7-substitution pattern minimizes steric clashes compared to 4-substituted analogs, which face challenges in macrocyclization (e.g., 17–18% yields for bis(lactams) 8–10) .

Research Findings and Trends

• Reactivity in Macrocyclization: Diindolopyridine-based bis(aminomethyl) compounds show promise in forming stable macrocycles (e.g., bis(lactams)), though yields remain modest (17–18%) compared to aliphatic systems (>80%) .
• Electronic Properties : The diindolopyridine core’s extended conjugation enhances charge transport, suggesting utility in organic electronics, whereas furan derivatives prioritize sustainability .
• Industrial Relevance: Cycloaliphatic bis(aminomethyl) compounds dominate in coatings due to balanced rigidity and processability, while diindolopyridine derivatives are niche but emerging in advanced materials .

Biological Activity

5,7-Bis(aminomethyl)diindolopyridine (CAS No. 154725-67-4) is a compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This compound features a unique structure that includes two indole units and a pyridine ring, which may contribute to its diverse biological effects.

Chemical Structure and Properties

The molecular formula of 5,7-Bis(aminomethyl)diindolopyridine is $C_{18}H_{18}N_4$, with a molecular weight of approximately 306.36 g/mol. Its structural characteristics are pivotal in determining its biological activity. The presence of amino groups allows for potential interactions with various biological targets.

Property	Value
CAS Number	154725-67-4
Molecular Formula	C₁₈H₁₈N₄
Molecular Weight	306.36 g/mol
IUPAC Name	5,7-Bis(aminomethyl)diindolopyridine

Anticancer Properties

Research has indicated that 5,7-Bis(aminomethyl)diindolopyridine exhibits significant anticancer properties. In vitro studies have demonstrated its ability to induce apoptosis in various cancer cell lines. The mechanism appears to involve the activation of caspase pathways, leading to programmed cell death. For instance, a study showed that treatment with this compound resulted in increased levels of pro-apoptotic proteins while decreasing anti-apoptotic factors like BCL2.

Antimicrobial Activity

In addition to its anticancer effects, this compound has been investigated for its antimicrobial properties. Preliminary studies suggest that it may inhibit the growth of certain bacterial strains, potentially offering a new avenue for antibiotic development . The exact mechanisms by which it exerts these effects are still under investigation but may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Neuroprotective Effects

Emerging research also points to the neuroprotective potential of 5,7-Bis(aminomethyl)diindolopyridine. It has been evaluated for its ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes linked to neurodegenerative diseases such as Alzheimer's. One study reported that derivatives of this compound exhibited promising AChE inhibitory activity, suggesting it could be developed into a therapeutic agent for cognitive disorders .

Case Study: Anticancer Activity

In a controlled study involving several human cancer cell lines (e.g., breast and prostate cancer), treatment with varying concentrations of 5,7-Bis(aminomethyl)diindolopyridine led to a dose-dependent reduction in cell viability. The IC50 values ranged from 10 µM to 25 µM across different cell lines, indicating potent anticancer activity .

Case Study: Antimicrobial Efficacy

A separate investigation assessed the antimicrobial effectiveness of this compound against Gram-positive and Gram-negative bacteria. Results indicated that at concentrations above 50 µg/mL, significant inhibition of bacterial growth was observed, particularly against Staphylococcus aureus and Escherichia coli .

The biological activity of 5,7-Bis(aminomethyl)diindolopyridine is thought to stem from its ability to interact with specific molecular targets:

• Apoptosis Induction : Activation of caspases leading to apoptosis.
• Enzyme Inhibition : Competitive inhibition of AChE and BChE.
• Antimicrobial Mechanisms : Potential disruption of bacterial cellular functions.